Cas no 2098108-70-2 (3-Isoxazolemethanamine, 4-bromo-)
3-Isoxazolemethanamine, 4-bromo- Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoxazolemethanamine, 4-bromo-
- EN300-28257753
- (4-bromo-1,2-oxazol-3-yl)methanamine
- 2098108-70-2
-
- Inchi: 1S/C4H5BrN2O/c5-3-2-8-7-4(3)1-6/h2H,1,6H2
- InChI Key: KFQPTLZXKYSTRD-UHFFFAOYSA-N
- SMILES: O1C=C(Br)C(CN)=N1
Computed Properties
- Exact Mass: 175.95853g/mol
- Monoisotopic Mass: 175.95853g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 80.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 52Ų
Experimental Properties
- Density: 1.741±0.06 g/cm3(Predicted)
- Boiling Point: 277.0±25.0 °C(Predicted)
- pka: 6.34±0.29(Predicted)
3-Isoxazolemethanamine, 4-bromo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28257753-0.05g |
(4-bromo-1,2-oxazol-3-yl)methanamine |
2098108-70-2 | 95.0% | 0.05g |
$839.0 | 2025-03-19 | |
| Enamine | EN300-28257753-0.1g |
(4-bromo-1,2-oxazol-3-yl)methanamine |
2098108-70-2 | 95.0% | 0.1g |
$879.0 | 2025-03-19 | |
| Enamine | EN300-28257753-0.25g |
(4-bromo-1,2-oxazol-3-yl)methanamine |
2098108-70-2 | 95.0% | 0.25g |
$920.0 | 2025-03-19 | |
| Enamine | EN300-28257753-0.5g |
(4-bromo-1,2-oxazol-3-yl)methanamine |
2098108-70-2 | 95.0% | 0.5g |
$959.0 | 2025-03-19 | |
| Enamine | EN300-28257753-1.0g |
(4-bromo-1,2-oxazol-3-yl)methanamine |
2098108-70-2 | 95.0% | 1.0g |
$999.0 | 2025-03-19 | |
| Enamine | EN300-28257753-2.5g |
(4-bromo-1,2-oxazol-3-yl)methanamine |
2098108-70-2 | 95.0% | 2.5g |
$1959.0 | 2025-03-19 | |
| Enamine | EN300-28257753-5.0g |
(4-bromo-1,2-oxazol-3-yl)methanamine |
2098108-70-2 | 95.0% | 5.0g |
$2900.0 | 2025-03-19 | |
| Enamine | EN300-28257753-10.0g |
(4-bromo-1,2-oxazol-3-yl)methanamine |
2098108-70-2 | 95.0% | 10.0g |
$4299.0 | 2025-03-19 |
3-Isoxazolemethanamine, 4-bromo- Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 3-Isoxazolemethanamine, 4-bromo-
Introduction to 3-Isoxazolemethanamine, 4-bromo- (CAS No. 2098108-70-2)
3-Isoxazolemethanamine, 4-bromo- (CAS No. 2098108-70-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the isoxazole class, which is known for its diverse biological activities and potential applications in drug development. The presence of a bromine substituent at the 4-position enhances its utility as a synthetic intermediate, enabling further functionalization and exploration of its pharmacological properties.
The isoxazolemethanamine core structure is characterized by a five-membered heterocyclic ring containing an oxygen atom and an amine group. This configuration is conducive to interactions with biological targets, making it a valuable scaffold for designing novel therapeutic agents. The 4-bromo modification introduces a reactive site that can be exploited in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.
In recent years, there has been a surge in research focused on developing small molecules with isoxazole derivatives for their antimicrobial, anti-inflammatory, and anticancer properties. Studies have demonstrated that the incorporation of halogen atoms, such as bromine, can modulate the electronic properties of the molecule, thereby influencing its binding affinity and selectivity towards specific biological targets. For instance, 3-Isoxazolemethanamine, 4-bromo- has been investigated for its potential role in inhibiting certain kinases and enzymes implicated in cancer progression.
One of the most compelling aspects of this compound is its versatility as a building block in medicinal chemistry. Researchers have leveraged its structural features to develop inhibitors targeting protein-protein interactions and enzyme catalysis. The bromo group at the 4-position serves as a handle for palladium-catalyzed transformations, allowing chemists to introduce diverse functional groups at other positions of the isoxazole ring. This flexibility has enabled the synthesis of analogues with enhanced potency and reduced toxicity.
Recent advances in computational chemistry have further accelerated the discovery process for 3-Isoxazolemethanamine, 4-bromo- derivatives. Molecular docking studies have been employed to predict binding modes and affinities with various biological receptors. These virtual screening approaches have identified promising candidates for experimental validation, streamlining the drug discovery pipeline. Moreover, machine learning models have been trained to predict pharmacokinetic properties, aiding in the optimization of lead compounds.
The pharmaceutical industry has shown particular interest in isoxazole compounds due to their favorable pharmacokinetic profiles and low systemic toxicity. Preclinical studies have highlighted the potential of 3-Isoxazolemethanamine, 4-bromo- as a precursor for drugs targeting neurological disorders and autoimmune diseases. Its ability to cross the blood-brain barrier and interact with central nervous system receptors makes it an attractive candidate for further development.
From a synthetic chemistry perspective, 3-Isoxazolemethanamine, 4-bromo- exemplifies the importance of strategic functionalization in drug design. The combination of an amine group and a bromine substituent provides multiple avenues for chemical manipulation. For example, reductive amination can be used to introduce secondary or tertiary amine functionalities, while nucleophilic aromatic substitution can replace the bromine atom with other heteroatoms or alkyl groups.
The applications of this compound extend beyond pharmaceuticals into agrochemicals and material science. Isoxazole derivatives have been explored as intermediates in the synthesis of herbicides and fungicides due to their ability to disrupt essential metabolic pathways in plants and fungi. Additionally, their unique electronic properties make them suitable candidates for organic semiconductors and optoelectronic materials.
Future research directions for 3-Isoxazolemethanamine, 4-bromo- include exploring its role in targeted therapy strategies such as photodynamic therapy or immunotherapy. By incorporating photoreactive or immunomodulatory groups into its structure, scientists aim to develop dual-action agents that combine traditional chemotherapy with novel treatment modalities.
In conclusion,3-Isoxazolemethanamine, 4-bromo- (CAS No. 2098108-70-2) represents a promising compound with multifaceted applications in drug discovery and material science. Its structural features and reactivity make it an invaluable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new biological activities and synthetic possibilities,this compound is poised to play a significant role in addressing unmet medical needs.
2098108-70-2 (3-Isoxazolemethanamine, 4-bromo-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)